Cas no 2092062-15-0 (1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine)

• Product Name: 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine
• CAS No: 2092062-15-0
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5721970
• PubChem ID: 121207688
• Update Time: 2025-11-01

1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine
• 2092062-15-0
• F2147-4157
• AKOS026716905
• Piperazine, 1-(1-methylethyl)-3-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C12H24N2O/c1-10(2)14-6-5-13-12(9-14)11-3-7-15-8-4-11/h10-13H,3-9H2,1-2H3
• InChI Key： SNEXAAGJCUDOFO-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CN(C(C)C)CCN1

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.979±0.06 g/cm3(Predicted)
• Boiling Point: 306.1±42.0 °C(Predicted)
• pka: 8.92±0.40(Predicted)

Additional information on 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine

1-Isopropyl-3-(Tetrahydro-2H-Pyran-4-Yl)Piperazine: A Comprehensive Overview

CAS No. 2092062-15-0, commonly referred to as 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent scientific research. This compound belongs to the broader class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The integration of an isopropyl group and a tetrahydro-pyran moiety into the piperazine framework introduces intriguing chemical properties, making it a subject of interest in various fields, including pharmacology, material science, and synthetic chemistry.

The molecular structure of 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine is characterized by a piperazine ring substituted at positions 1 and 3 with an isopropyl group and a tetrahydro-pyran ring, respectively. This substitution pattern not only enhances the compound's stability but also imparts unique electronic and steric properties. Recent studies have highlighted the potential of this compound as a building block for drug discovery, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

One of the most notable aspects of CAS No. 2092062-15-0 is its versatility in synthetic chemistry. Researchers have demonstrated that this compound can be readily incorporated into larger molecular frameworks, enabling the creation of complex architectures with predefined functionalities. For instance, its ability to form hydrogen bonds due to the presence of nitrogen atoms in the piperazine ring makes it an ideal candidate for designing molecules with high solubility and bioavailability.

In terms of biological activity, 1-isopropyl-3-(tetrahydro-2H-pyran-4-yl)piperazine has shown promise in preliminary assays targeting various therapeutic areas. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel treatments for chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Additionally, its structural similarity to known bioactive agents has prompted further investigation into its potential as a lead compound in drug discovery pipelines.

The synthesis of CAS No. 2092062-15-0 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the piperazine ring through cyclization reactions and subsequent functionalization with the isopropyl and tetrahydro-pyran groups. Researchers have reported optimized reaction conditions that enhance yield and purity, making this compound more accessible for large-scale production and further studies.

From an environmental standpoint, the ecological impact of 1-isopropyl-3-(tetrahydro-2H-pyran-4-Yl)piperazine has been a topic of interest in green chemistry circles. Studies indicate that this compound exhibits low toxicity towards aquatic organisms under standard testing conditions, suggesting its potential as an environmentally friendly alternative to traditional synthetic intermediates. However, further research is required to fully assess its long-term ecological effects and biodegradability.

In conclusion, CAS No. 2092062-15_0, or 1-isopropyl_3_(tetrahydro_2H_pyrAn_4_yl)piperazine, represents a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers in academia and industry alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of modern chemistry.